Cas no 169437-35-8 (1-PALMITOYL-2-OLEOYL-SN-GLYCERO-3-PHOSPHATE(MONOSODIUM SALT))

• Product Name: 1-PALMITOYL-2-OLEOYL-SN-GLYCERO-3-PHOSPHATE(MONOSODIUM SALT)
• CAS No: 169437-35-8
• MF: C₃₇H₇₀NaO₈P
• MW: 696.910444736481
• MDL: MFCD00672609
• CID: 892100
• PubChem ID: 23686102
• Update Time: 2025-05-24

1-PALMITOYL-2-OLEOYL-SN-GLYCERO-3-PHOSPHATE(MONOSODIUM SALT) Chemical and Physical Properties

Names and Identifiers

• 1-PALMITOYL-2-OLEOYL-SN-GLYCERO-3-PHOSPHATE(MONOSODIUM SALT)
• 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphate (sodium salt)
• sodium,[(2R)-3-hexadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] hydrogen phosphate
• 16:0-18:1 PA
• 1-hexadecanoyl-2--(9Z-octadecenoyl)-sn-glycero-3-phosphate (sodium salt)
• Egg PA
• POPA
• 16:0-18:1 PA MONOSODIUM SALT
• 110616
• 18:1(9Z))
• 169437-35-8
• PA (egg PC)(sodiuM salt)
• 9-Octadecenoic acid (9Z)-, (1R)-1-[[(1-oxohexadecyl)oxy]methyl]-2-(phosphonooxy)ethyl ester, sodium salt (1:1)
• SODIUM (2R)-1-(HEXADECANOYLOXY)-3-(HYDROGEN PHOSPHONATOOXY)PROPAN-2-YL (9Z)-OCTADEC-9-ENOATE
• T3U2JT2PE9
• sodium;[(2R)-3-hexadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] hydrogen phosphate
• G78242
• Egg PA, L-alpha-phosphatidic acid (Egg, Chicken) (sodium salt), powder
• 9-Octadecenoic acid (9Z)-, 1-[[(1-oxohexadecyl)oxy]methyl]-2-(phosphonooxy)ethyl ester, monosodium salt, (R)-
• 16:0-18:1 PA, 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphate (sodium salt), powder
• sodium (R,Z)-2-(oleoyloxy)-3-(palmitoyloxy)propyl hydrogenphosphate
• 16:0-18:1 PA, 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphate (sodium salt), chloroform
• 9-Octadecenoic acid (9Z)-, (1R)-[[(1-oxohexadecyl)oxy]methyl]-2-(phosphonooxy)ethyl ester, monosodium salt
• Monosodium 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphate
• 1-hexadecanoyl-2--(9Z-octadecenoyl)-sn-glycero-3-phosphate (sodium salt); POPA; PA(16:0/18:1(9Z)); 110616

• MDL： MFCD00672609
• Inchi： 1S/C37H71O8P.Na/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(39)45-35(34-44-46(40,41)42)33-43-36(38)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2;/h17-18,35H,3-16,19-34H2,1-2H3,(H2,40,41,42);/q;+1/p-1/b18-17-;/t35-;/m1./s1
• InChI Key： PPYXMAJBOKWTQX-RYRMQHSSSA-M
• SMILES： P(=O)(O)([O-])OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[Na+]

Computed Properties

• Exact Mass: 696.47100
• Monoisotopic Mass: 696.47060047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 47
• Rotatable Bond Count: 37
• Complexity: 780
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 132.00000
• LogP: 11.50770
• Color/Form: 10 mg/mL (840857C-25mg)
  25 mg/mL (840857C-200mg)
  25 mg/mL (840857C-500mg)

1-PALMITOYL-2-OLEOYL-SN-GLYCERO-3-PHOSPHATE(MONOSODIUM SALT) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents

Additional information on 1-PALMITOYL-2-OLEOYL-SN-GLYCERO-3-PHOSPHATE(MONOSODIUM SALT)

1-Palmitoyl-2-Oleoyl-SN-Glycero-3-Phosphate (Monosodium Salt): A Comprehensive Overview

1-Palmitoyl-2-Oleoyl-SN-Glycero-3-Phosphate (Monosodium Salt), also known by its CAS number 169437-35-8, is a specialized phospholipid that has garnered significant attention in the fields of biochemistry, pharmacology, and cosmetology. This compound is a derivative of glycerophospholipids, which are essential components of biological membranes. The molecule consists of a glycerol backbone esterified with palmitic acid at the sn-1 position and oleic acid at the sn-2 position, with a phosphate group at the sn-3 position that is neutralized by a monosodium cation.

The structure of 1-Palmitoyl-2-Oleoyl-SN-Glycero-3-Phosphate makes it highly versatile in its applications. Its unique fatty acid composition—palmitic acid (a saturated fatty acid) and oleic acid (an unsaturated fatty acid)—contributes to its physical properties, such as melting point and fluidity, which are critical for its role in biological systems. Recent studies have highlighted its potential in drug delivery systems, where its ability to form stable lipid vesicles or nanoparticles enhances the bioavailability of therapeutic agents.

In the realm of cosmetics and skincare, 1-Palmitoyl-2-Oleoyl-SN-Glycero-3-Phosphate has been explored for its moisturizing and skin-repairing properties. Its ability to mimic the natural lipids found in the stratum corneum makes it an effective ingredient in formulations aimed at restoring the skin's barrier function. Emerging research suggests that this compound may also play a role in anti-inflammatory processes, further expanding its potential applications in dermatology.

The synthesis and characterization of 1-Palmitoyl-2-Oleoyl-SN-Glycero-3-Phosphate have been optimized through advanced chemical methodologies, ensuring high purity and consistency for both research and industrial use. Its monosodium salt form is particularly advantageous for solubility and stability in aqueous solutions, making it suitable for various biomedical applications.

Recent advancements in lipidomics have provided deeper insights into the metabolic pathways involving glycero-phospholipids. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have elucidated the dynamic interactions of this compound within cellular membranes, shedding light on its role in signal transduction and membrane dynamics.

In conclusion, 1-Palmitoyl-2-Oleoyl-SN-Glycero-3-Phosphate (Monosodium Salt) stands as a pivotal molecule in contemporary research, offering promising avenues in drug delivery, skincare, and cellular biology. Its continued exploration will undoubtedly unlock new therapeutic strategies and cosmetic innovations in the coming years.